Cas no 1069131-37-8 (tert-butyl N-(5-methylhex-4-en-1-yl)carbamate)

• Product Name: tert-butyl N-(5-methylhex-4-en-1-yl)carbamate
• CAS No: 1069131-37-8
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• MDL: MFCD24613663
• CID: 5230334
• Update Time: 2025-07-17

tert-butyl N-(5-methylhex-4-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(5-methyl-4-hexen-1-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-(5-methylhex-4-en-1-yl)carbamate

• MDL： MFCD24613663
• Inchi： 1S/C12H23NO2/c1-10(2)8-6-7-9-13-11(14)15-12(3,4)5/h8H,6-7,9H2,1-5H3,(H,13,14)
• InChI Key： DUHOUACYPLRQHK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC/C=C(/C)\C

Additional information on tert-butyl N-(5-methylhex-4-en-1-yl)carbamate

Introduction to Tert-butyl N-(5-methylhex-4-en-1-yl)carbamate and Its Significance in Modern Chemical Research

Ter-butyl N-(5-methylhex-4-en-1-yl)carbamate, a compound with the CAS number 1069131-37-8, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound, characterized by its unique structural features, has garnered attention in recent years due to its potential applications in the synthesis of bioactive molecules and its role in advancing chemical methodologies. The tert-butyl group and the N-(5-methylhex-4-en-1-yl) moiety contribute significantly to its chemical properties, making it a valuable building block in the development of novel therapeutic agents.

The structural composition of Tert-butyl N-(5-methylhex-4-en-1-yl)carbamate is particularly noteworthy. The presence of a double bond in the hexenyl chain and the carbamate functional group introduces reactivity that can be exploited for various synthetic transformations. This compound's versatility has been explored in several recent studies, where it has been utilized as an intermediate in the synthesis of more complex molecules. The stability provided by the tert-butyl group ensures that the compound remains viable under a range of reaction conditions, making it a reliable choice for researchers.

In the realm of pharmaceutical research, Tert-butyl N-(5-methylhex-4-en-1-yl)carbamate has shown promise as a precursor for biologically active compounds. Its incorporation into larger molecular frameworks has led to the development of novel compounds with potential therapeutic effects. For instance, researchers have investigated its use in creating derivatives that exhibit antimicrobial and anti-inflammatory properties. These studies highlight the compound's role in drug discovery and its potential to contribute to the development of new treatments for various diseases.

The synthesis of Tert-butyl N-(5-methylhex-4-en-1-yl)carbamate involves careful consideration of reaction conditions and reagent selection. The process typically begins with the preparation of the hexenyl alcohol derivative, which is then converted into the carbamate using a suitable activating agent. The tert-butyl group is often introduced at this stage to enhance stability and reactivity. Recent advancements in synthetic methodologies have improved the efficiency and yield of this process, making it more accessible for industrial applications.

The compound's unique properties have also made it a subject of interest in materials science. Researchers have explored its potential use in creating polymers and coatings with enhanced durability and functionality. The presence of the double bond in the hexenyl chain allows for polymerization reactions, leading to materials with specific mechanical and chemical properties. These applications demonstrate the broad utility of Tert-butyl N-(5-methylhex-4-en-1-yl)carbamate beyond traditional pharmaceuticals.

Ethical considerations are paramount when conducting research involving Tert-butyl N-(5-methylhex-4-en-1-yl)carbamate and its derivatives. Ensuring that all experiments are conducted with proper safety protocols and environmental stewardship is essential. This includes proper handling, storage, and disposal of chemical substances to minimize any potential risks. By adhering to these principles, researchers can continue to explore the full potential of this compound while maintaining high standards of ethical conduct.

The future prospects for Tert-butyl N-(5-methylhex-4-en-1-yl)carbamate are promising, with ongoing research uncovering new applications and synthetic strategies. As our understanding of organic chemistry continues to evolve, so too will our ability to harness this compound's potential. Whether in drug discovery or materials science, Tert-butyl N-(5-methylhex-4-en-1-yl)carbamate is poised to remain a key player in advancing scientific knowledge and innovation.